Ethyl 1-[(4-chlorophenyl)acetyl]piperidine-4-carboxylate

• Molecular Formula: C16H20ClNO3
• Molecular Weight: 309.79 g/mol
• IUPAC Name: ethyl 1-[2-(4-chlorophenyl)acetyl]piperidine-4-carboxylate
• InChI: InChI=1S/C16H20ClNO3/c1-2-21-16(20)13-7-9-18(10-8-13)15(19)11-12-3-5-14(17)6-4-12/h3-6,13H,2,7-11H2,1H3
• InChI Key: HZFUFLXBEPOGGZ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCN(CC1)C(=O)CC2=CC=C(C=C2)Cl

Description

Ethyl 1-[(4-chlorophenyl)acetyl]piperidine-4-carboxylate, commonly known as CPCA, is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in the field of medicinal chemistry due to its potential applications as a pharmacological agent. CPCA is a synthetic compound that is obtained through a multi-step synthesis process.

Mechanism of Action

The mechanism of action of CPCA is not fully understood, but it is believed to act as an inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting the activity of acetylcholinesterase, CPCA increases the concentration of acetylcholine in the brain, leading to enhanced cognitive function and improved memory.
Biochemical and physiological effects
CPCA has been found to exhibit several biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. CPCA has also been found to exhibit significant analgesic and anesthetic effects in animal models.

Advantages and Limitations for Lab Experiments

CPCA has several advantages for lab experiments. It is a synthetic compound that can be easily obtained in large quantities, making it suitable for high-throughput screening assays. CPCA also exhibits significant activity against several diseases, making it a potential lead compound for drug development. However, CPCA has several limitations for lab experiments. It is a synthetic compound that may exhibit off-target effects, and its mechanism of action is not fully understood.

Future Directions

CPCA has several potential future directions for research. One direction is to study its potential use as a pharmacological agent for the treatment of Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use as an analgesic and anesthetic agent. Additionally, further research is needed to fully understand the mechanism of action of CPCA and its potential off-target effects.

Synthesis Methods

The synthesis of CPCA involves a multi-step process that includes the reaction of 4-chlorobenzoyl chloride with piperidine, followed by the reaction of the resulting product with ethyl chloroformate. The final product, CPCA, is obtained through the reaction of the intermediate product with sodium hydroxide. The synthesis of CPCA has been extensively studied, and several modifications have been proposed to improve the yield and purity of the product.

Scientific Research Applications

CPCA has been extensively studied for its potential applications as a pharmacological agent. It has been found to exhibit significant activity against several diseases, including cancer, Alzheimer's disease, and Parkinson's disease. CPCA has also been studied for its potential use as an analgesic and anesthetic agent.